3-fluoro-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-methoxybenzamide

• IUPAC Name: 3-fluoro-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H17FN2O3/c1-18-7-3-4-12(18)13(19)9-17-15(20)10-5-6-14(21-2)11(16)8-10/h3-8,13,19H,9H2,1-2H3,(H,17,20)
• InChI Key: CULYTVNESJGFPF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC(=C(C=C2)OC)F)O
• Molecular Formula: C15H17FN2O3
• Molecular Weight: 292.30 g/mol

Description

3-fluoro-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-methoxybenzamide is a novel compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Neuroimaging and Radiotracer Studies

Research has demonstrated that certain benzamide derivatives, including 3-fluoro-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-methoxybenzamide, are explored for their potential in neuroimaging. Specifically, studies on compounds like p‐[18F]MPPF, a serotonin 5‐HT1A antagonist, have shown that they can cross the blood-brain barrier and provide specific brain region imaging capabilities through PET (Positron Emission Tomography) scans. Such compounds have been found to exhibit stable binding and minimal nonspecific binding, making them valuable for neuroimaging and understanding neurological distributions and functions (Plenevaux et al., 2000).

Oncology and Tumor Imaging

In oncology, the potential of benzamide derivatives as imaging agents has been investigated. Studies have shown that certain benzamides exhibit a preferential binding to sigma receptors overexpressed on breast cancer cells. This binding characteristic has been leveraged to visualize primary breast tumors in humans in vivo, offering a noninvasive method for tumor detection and potentially aiding in the assessment of tumor proliferation (Caveliers et al., 2002).

Pharmacological and Therapeutic Research

In the field of pharmacology, benzamide derivatives are being explored for their therapeutic potentials. Compounds such as BMS-986169, a glutamate N-methyl-d-aspartate 2B receptor negative allosteric modulator, have shown promise in preclinical models for treatment-resistant depression. Such studies provide insights into receptor specificity, pharmacological properties, and potential therapeutic applications for neurological and psychological conditions (Bristow et al., 2017).